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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzyl alcohol

Cat. No.: B151765

An in-depth analysis of 5-Bromo-2-fluorobenzyl alcohol reveals a compound with significant
applications in organic synthesis and drug development. This guide provides a technical
overview of its molecular structure and weight, tailored for researchers, scientists, and
professionals in the field of drug development.

Molecular Data

The fundamental properties of 5-Bromo-2-fluorobenzyl alcohol are summarized below. The
molecular formula is C7HeBrFO.[1] Its molecular weight is approximately 205.02 g/mol .[2][3]

Parameter Value Unit
Molecular Formula C7HsBrFO
Molecular Weight 205.02 g/mol
(5-Bromo-2-
IUPAC Name
fluorophenyl)methanol

The molecular weight is derived from the sum of the atomic masses of its constituent atoms:
Carbon, Hydrogen, Bromine, Fluorine, and Oxygen. Based on standard atomic weights, the
calculated molecular weight is approximately 205.026 g/mol .[4][5][6][7][8]

Molecular Structure
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The structure of 5-Bromo-2-fluorobenzyl alcohol consists of a benzene ring substituted with
a hydroxymethyl group (-CH20H), a fluorine atom, and a bromine atom. The hydroxymethyl
group defines it as a benzyl alcohol. The substituents are positioned at carbons 2 and 5 relative
to the hydroxymethyl group, which is attached to carbon 1 of the aromatic ring.

Caption: 2D structure of 5-Bromo-2-fluorobenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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